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Compound of Interest

(2,6-Difluoro-3-
Compound Name:
iodophenyl)trimethyilsilane

CAS No.: 746630-31-9

Cat. No.: B6321445

Get Quote

Executive Summary

(2,6-Difluoro-3-iodophenyl)trimethylsilane is a specialized organosilicon intermediate used
primarily in cross-coupling reactions (e.g., Hiyama coupling) and medicinal chemistry. Unlike
highly reactive chlorosilanes, this aryl-silane exhibits relative stability under ambient conditions
but possesses unique disposal requirements due to its poly-halogenated nature
(Fluorine/lodine) and organosilicon framework.

Core Disposal Directive: This compound must be classified and disposed of as Halogenated
Organic Solvent Waste. It is strictly prohibited to dispose of this material via drain, trash, or
evaporation.

Chemical Identification & Hazard Characterization

Before handling, verify the material identity and associated risks.[1]
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Parameter Specification

Chemical Name (2,6-Difluoro-3-iodophenyl)trimethylsilane

Aryl ring substituted with 2 Fluorines, 1 lodine,
Structure ) )
and a Trimethylsilyl group

Physical State Liquid (Colorless to pale yellow)

Irritant (Skin/Eye), Combustible Liquid (Class

Primary Hazards
[A/INB est.)

Stable to water/air (unlike silyl chlorides).
Reactivity Cleaved by strong acids/bases or fluoride

sources.

Strong oxidizers, strong acids, fluoride salts

Incompatibility
(e.g., TBAF).

Critical Hazard Assessment

Halogen Load: The presence of lodine and Fluorine necessitates segregation from non-
halogenated solvents to prevent corrosion in standard incineration lines and to meet
EPA/RCRA specific incineration requirements.

Silica Formation: Upon incineration, silicon-containing compounds generate silicon dioxide (

) ash, which can foul catalytic oxidizers. High-volume waste streams must be flagged as
"Silicon-Containing."

Waste Classification & Segregation

Proper segregation is the single most effective safety measure in chemical disposal.

RCRAJ/EPA Classification (US)

D001 (Ignitable): If flash point is

(Treat as ignitable to be safe).
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e Halogenated Organic: Must be separated from non-halogenated waste (e.g., acetone,
ethanol).

Segregation Protocol

o DO NOT MIX WITH: Oxidizing acids (Nitric, Perchloric), agueous waste, or non-halogenated
solvents (unless the facility allows commingled organic waste).

o CONTAINER: High-density polyethylene (HDPE) or glass. Avoid metal containers if long-
term storage is expected due to potential slow hydrolysis and acid generation.

Step-by-Step Disposal Procedures
Scenario A: Routine Disposal (Stock & Reaction Waste)

Objective: Safe transfer of liquid waste to central accumulation.

Preparation:

o Don PPE: Nitrile gloves (double gloved recommended for organo-iodides), safety goggles,
and flame-resistant lab coat.

o Work inside a fume hood.[2]

Container Selection:

o Select a waste container labeled "Hazardous Waste - Halogenated Organic."
o Ensure the container is compatible (HDPE or Glass).

Transfer:

o Pour the silane liquid directly into the container using a funnel to prevent spillage.

o Rinse: Rinse the empty stock bottle 3 times with a compatible solvent (e.g.,
Dichloromethane or Ethyl Acetate). Add these rinses to the same waste container.

Labeling:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Thyodene_and_Associated_Iodine_Waste_A_Comprehensive_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6321445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o List all constituents: "(2,6-Difluoro-3-iodophenyl)trimethylsilane, Dichloromethane
(rinse).”

o Check the box for "Halogenated."

o Add a specific tag: "Contains Organosilanes"” (This alerts the waste vendor to potential ash
formation).

Scenario B: Hydrolysis/Spill Cleanup

Objective: Managing spills or decontaminating glassware.
o Spill Control:

o Do not use water. Although this silane is relatively stable, water can spread the organic
layer.

o Absorb with vermiculite, sand, or activated charcoal pads.
e Collection:

o Sweep absorbed material into a wide-mouth jar labeled "Solid Hazardous Waste -
Halogenated Debris."

e Decontamination of Surface/Glassware:
o Wipe the area with a solvent-soaked paper towel (Acetone or Hexane).
o Dispose of the towel in the solid hazardous waste bin.

o Note: If strong odors persist or "smoking" occurs (unlikely with this specific silane but
possible with impurities), neutralize with a dilute solution of Sodium Bicarbonate (

) before final cleaning.

Decision Logic & Workflow

The following diagram outlines the critical decision path for disposing of (2,6-Difluoro-3-
iodophenyl)trimethylsilane.
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Waste Generation:

(2,6-Difluoro-3-iodophenyl)trimethylsilane

Is the waste Liquid or Solid (Spill)?

Stock/Reaction\Spill/Debris

Liquid Waste Solid/Absorbed Spill

/
/

/
/Pack in Wide Mouth Jar

/

4

Segregation:
Halogenated Organic Stream

:

Container:
HDPE or Glass
(Avoid Metal)

l

Labeling:
'Halogenated Organic'
'‘Contains Organosilanes'

Final Disposal:

High-Temp Incineration
(Scrubber Required)

Click to download full resolution via product page

Caption: Operational workflow for the segregation and packaging of fluorinated aryl-silane
waste.

Regulatory & Compliance Reference
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When filling out waste manifests, use the following guidelines. Note that specific codes may

vary by state/country.

Regulatory Body Codel/Classification Rationale
) Default for organic liquids with

US EPA (RCRA) D001 (Ignitable) )

low/unknown flashpoints.

If mixed with listed
US EPA (RCRA) F002 (Listed Solvent) halogenated solvents (e.g.,

DCM).

Flammable Liquid, N.O.S.
DOT (Shipping) UN 1993 or UN 2924 (Organosilane) - Verify specific

flash point.[3]

] Presence of Fluorine (F) and

Waste Stream Halogenated Organic

lodine (1).

Special Note on lodine

While lodine is a halogen, some waste vendors require "lodinated Waste" to be segregated

from Chloro/Fluoro waste due to the heaviness of the atom and specific scrubbing

requirements.

e Action: Check with your facility's EHS officer if a separate "lodine Stream” is required. If not,

standard Halogenated waste is acceptable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b6321445?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/msds/trimethylsilane.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Thyodene_and_Associated_Iodine_Waste_A_Comprehensive_Guide.pdf
https://www.chemsrc.com/en/cas/420-56-4_512357.html
https://www.benchchem.com/product/b6321445/docs#operational-safety-disposal-guide-2-6-difluoro-3-iodophenyl-trimethylsilane
https://www.benchchem.com/product/b6321445/docs#operational-safety-disposal-guide-2-6-difluoro-3-iodophenyl-trimethylsilane
https://www.benchchem.com/product/b6321445/docs#operational-safety-disposal-guide-2-6-difluoro-3-iodophenyl-trimethylsilane
https://www.benchchem.com/product/b6321445/docs#operational-safety-disposal-guide-2-6-difluoro-3-iodophenyl-trimethylsilane
https://www.benchchem.com/product/b6321445?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6321445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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